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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063

The following guide provides essential safety and logistical information for the proper disposal
of oxolinic acid, ensuring compliance and safety in a laboratory setting. Oxolinic acid is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects, making
its correct disposal crucial for environmental and personal safety.[1]

Immediate Safety Precautions

Before handling oxolinic acid waste, it is imperative to wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.[2] All
handling of waste should occur in a well-ventilated area to avoid inhalation of dust or aerosols.
[1][3] Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Step-by-Step Disposal Protocol
» Waste Identification and Segregation:

o ldentify all waste streams containing oxolinic acid, including pure substance,
contaminated labware (e.g., pipette tips, gloves, vials), and solutions.

o Do not mix oxolinic acid waste with incompatible materials such as strong acids, strong
alkalis, or strong oxidizing/reducing agents.[1][3]

o Segregate solid waste from liquid waste.

e Container Selection:
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o Use only designated, compatible hazardous waste containers, preferably made of
polyethylene or polypropylene.[4][5]

o Ensure containers are in good condition, free from leaks or damage, and have a secure,
screw-top cap.[5][6]

o Waste Collection:

o Solid Waste: Collect solid oxolinic acid waste, including contaminated PPE and lab
supplies, in a designated solid waste container. Use procedures that avoid generating
dust, such as gently sweeping or using a vacuum cleaner fitted with a HEPA filter.[2]

o Liquid Waste: Collect solutions containing oxolinic acid in a designated liquid waste
container. Do not fill containers beyond 90% capacity to allow for expansion and prevent
spills.[5]

o Empty Containers: Containers that held pure oxolinic acid are considered hazardous
waste. They must be triple-rinsed with a suitable solvent. The rinsate must be collected
and disposed of as hazardous liquid waste.[7] After proper rinsing, the container can be
managed as non-hazardous waste, but labels should be defaced.[7]

o Sharps: Any sharps (needles, blades) contaminated with oxolinic acid must be placed in
a designated, puncture-proof sharps container.

e Labeling:

o Clearly label all waste containers with the words "Hazardous Waste," the full chemical
name "Oxolinic Acid," and a description of the contents (e.g., "Solid debris with Oxolinic
Acid," "Aqueous solution of Oxolinic Acid").[4]

o Indicate the date when waste was first added to the container.[5]

e Storage:

o Store sealed waste containers in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of generation.[4][5]

o The SAA should be a secondary containment system to prevent spills from spreading.
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o Inspect stored waste containers weekly for any signs of leakage or deterioration.[5]
e Disposal:
o Crucially, do not discharge oxolinic acid waste into sewers or waterways.[2][8]

o Arrange for waste pickup through your institution's Environmental Health and Safety
(EH&S) department or a licensed hazardous waste disposal contractor.[4]

o All waste must be disposed of at an approved waste disposal plant in accordance with all
local, state, and federal regulations.[1][9]

Spill Management

e Minor Spills: For small dry spills, carefully sweep up the material, dampening with water if
necessary to prevent dusting, and place it in a sealed container for disposal.[2]

o Major Spills: In the event of a large spill, evacuate the area and alert emergency responders
and your institution's EH&S department immediately.[2] Prevent the spillage from entering
drains or water courses.[1][2]

Regulatory and Safety Data Summary

The following table summarizes key quantitative and regulatory data for oxolinic acid.
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Parameter

Value | Information

Source(s)

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P264, P270, P273,
P301+P312, P330, P391,
P501

[1]

Acute Toxicity (Oral)

LD50 (Rat): 525 mg/kg

[9]

Acute Toxicity (Oral)

LD50 (Mouse): 1890 mg/kg

[9]

Disposal Prohibition

Do not discharge into sewer or

waterways.

[2](8]

Final Disposal Method

Dispose of contents/container
to an approved waste disposal

plant.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]3]

Experimental Protocols and Workflows

The following diagram outlines the procedural steps and decision points for the proper

segregation and disposal of waste containing oxolinic acid.
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Caption: Decision workflow for segregating oxolinic acid laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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